Cas no 99902-72-4 (6-Phenoxynicotinonitrile)
6-Phenoxynicotinonitrile is a versatile chemical intermediate used in pharmaceutical and agrochemical research. Its structure, featuring a phenoxy group attached to a nitrile-substituted pyridine ring, makes it valuable for synthesizing heterocyclic compounds. The nitrile functionality offers reactivity for further derivatization, enabling the formation of amides, acids, or other functional groups. This compound is particularly useful in the development of bioactive molecules due to its ability to act as a building block in medicinal chemistry. Its stability and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. High purity and consistent quality ensure reliable performance in research and industrial applications.
6-Phenoxynicotinonitrile structure
Product Name:6-Phenoxynicotinonitrile
CAS No:99902-72-4
MF:C12H8N2O
MW:196.20472240448
MDL:MFCD00205454
CID:855047
PubChem ID:514828
Update Time:2025-06-08
6-Phenoxynicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Phenoxynicotinonitrile
- 6-phenoxy-3-Pyridinecarbonitrile
- 6-phenoxypyridine-3-carbonitrile
- 3-Pyridinecarbonitrile, 6-phenoxy-
- Maybridge3_006423
- 6-Phenoxy-nicotinonitrile
- HMS1449D21
- AB04770
- IDI1_017810
- SY012359
- AX8280591
- Z2972
- MFCD00205454
- CHEMBL136913
- DTXSID30244314
- A858409
- CHEBI:195094
- 99902-72-4
- Boc-D-Glu-OEt . DCHA
- CS-11251
- AC2159
- SCHEMBL6158872
- AKOS000169851
- ZDA90272
- DB-350623
-
- MDL： MFCD00205454
- Inchi： 1S/C12H8N2O/c13-8-10-6-7-12(14-9-10)15-11-4-2-1-3-5-11/h1-7,9H
- InChI Key： FBFTWRLLJHLPNJ-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C#N)=CN=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 196.063663
- Monoisotopic Mass: 196.063663
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.9
- XLogP3: 2.4
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.2±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 340.8±27.0 °C at 760 mmHg
- Flash Point: 159.9℃
- Refractive Index: 1.613
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
6-Phenoxynicotinonitrile Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 20/21/22
- Safety Instruction： 24/25-36/37
- Storage Condition：Store at 4 ° C, -4 ° C is better
6-Phenoxynicotinonitrile Pricemore >>
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6-Phenoxynicotinonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:99902-72-4)6-Phenoxynicotinonitrile
Order Number:A858409
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:12
Price ($):196.0
Email:sales@amadischem.com
6-Phenoxynicotinonitrile Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:99902-72-4)6-Phenoxynicotinonitrile
Purity:99%
Quantity:5g
Price ($):196.0